Cas no 2228338-65-4 (2,2-difluoro-1-(1-phenylcyclopentyl)cyclopropylmethanamine)

• Product Name: 2,2-difluoro-1-(1-phenylcyclopentyl)cyclopropylmethanamine
• CAS No: 2228338-65-4
• MF: C₁₅H₁₉F₂N
• MW: 251.314871072769
• CID: 6181444
• PubChem ID: 165619754
• Update Time: 2025-10-29

2,2-difluoro-1-(1-phenylcyclopentyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(1-phenylcyclopentyl)cyclopropylmethanamine
• [2,2-difluoro-1-(1-phenylcyclopentyl)cyclopropyl]methanamine
• 2228338-65-4
• EN300-1864891

• Inchi： 1S/C15H19F2N/c16-15(17)10-14(15,11-18)13(8-4-5-9-13)12-6-2-1-3-7-12/h1-3,6-7H,4-5,8-11,18H2
• InChI Key： DJEFMEROKNEOBO-UHFFFAOYSA-N
• SMILES： FC1(CC1(CN)C1(C2C=CC=CC=2)CCCC1)F

Computed Properties

• Exact Mass: 251.14855593g/mol
• Monoisotopic Mass: 251.14855593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26Ų

Additional information on 2,2-difluoro-1-(1-phenylcyclopentyl)cyclopropylmethanamine

Introduction to 2,2-Difluoro-1-(1-Phenylcyclopentyl)cyclopropylmethanamine (CAS No. 2228338-65-4)

2,2-Difluoro-1-(1-Phenylcyclopentyl)cyclopropylmethanamine (CAS No. 2228338-65-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a cyclopropyl ring, a phenyl group, and difluoro substitution. These structural features contribute to its distinct chemical and biological properties, making it a subject of interest for various applications in drug discovery and development.

The chemical structure of 2,2-Difluoro-1-(1-Phenylcyclopentyl)cyclopropylmethanamine is particularly noteworthy due to the presence of the difluoro substitution on the cyclopropyl ring. Fluorine atoms are known for their ability to modulate the physicochemical properties of molecules, such as lipophilicity, metabolic stability, and receptor binding affinity. These modifications can significantly impact the pharmacokinetic and pharmacodynamic profiles of a compound, making it a valuable tool in the design of novel therapeutic agents.

Recent studies have explored the potential of 2,2-Difluoro-1-(1-Phenylcyclopentyl)cyclopropylmethanamine in various biological contexts. One area of focus has been its interaction with neurotransmitter systems, particularly serotonin and dopamine receptors. Research has shown that this compound exhibits selective binding to these receptors, which could have implications for the treatment of neurological disorders such as depression, anxiety, and schizophrenia.

In addition to its potential as a therapeutic agent, 2,2-Difluoro-1-(1-Phenylcyclopentyl)cyclopropylmethanamine has also been investigated for its use as a research tool. Its unique structural features make it an excellent candidate for probing the structure-function relationships of various receptors and enzymes. This can provide valuable insights into the mechanisms underlying these biological processes and aid in the development of more effective drugs.

The synthesis of 2,2-Difluoro-1-(1-Phenylcyclopentyl)cyclopropylmethanamine involves several steps that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the use of organometallic reagents and catalytic processes to introduce the difluoro substitution and construct the cyclopropyl ring. These methods have been optimized to minimize side reactions and improve overall efficiency.

In terms of safety and handling, it is important to note that while 2,2-Difluoro-1-(1-Phenylcyclopentyl)cyclopropylmethanamine is not classified as a hazardous material or controlled substance, standard laboratory practices should be followed when working with this compound. Proper personal protective equipment (PPE) should be worn, and all procedures should be conducted in a well-ventilated area to minimize exposure risks.

The future prospects for 2,2-Difluoro-1-(1-Phenylcyclopentyl)cyclopropylmethanamine are promising. Ongoing research continues to uncover new applications and potential therapeutic uses for this compound. As our understanding of its biological activity deepens, it is likely that we will see increased interest from both academic researchers and pharmaceutical companies in further developing this compound for clinical use.

In conclusion, 2,2-Difluoro-1-(1-Phenylcyclopentyl)cyclopropylmethanamine (CAS No. 2228338-65-4) represents an exciting area of research in medicinal chemistry. Its unique chemical structure and biological properties make it a valuable tool for both fundamental research and drug discovery efforts. As new findings continue to emerge, this compound is poised to play a significant role in advancing our understanding of complex biological systems and developing innovative therapeutic strategies.